(5R)-5-Methyl-2-(phenylthio)cyclohexanone (Mixture of Diastereomers)
(5R)-5-Methyl-2-(phenylthio)cyclohexanone (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
101693-93-0
VCID:
VC0133668
InChI:
InChI=1S/C13H16OS/c1-10-7-8-13(12(14)9-10)15-11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3/t10-,13?/m1/s1
SMILES:
CC1CCC(C(=O)C1)SC2=CC=CC=C2
Molecular Formula:
C13H16OS
Molecular Weight:
220.33 g/mol
(5R)-5-Methyl-2-(phenylthio)cyclohexanone (Mixture of Diastereomers)
CAS No.: 101693-93-0
Reference Standards
VCID: VC0133668
Molecular Formula: C13H16OS
Molecular Weight: 220.33 g/mol
| CAS No. | 101693-93-0 |
|---|---|
| Product Name | (5R)-5-Methyl-2-(phenylthio)cyclohexanone (Mixture of Diastereomers) |
| Molecular Formula | C13H16OS |
| Molecular Weight | 220.33 g/mol |
| IUPAC Name | (5R)-5-methyl-2-phenylsulfanylcyclohexan-1-one |
| Standard InChI | InChI=1S/C13H16OS/c1-10-7-8-13(12(14)9-10)15-11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3/t10-,13?/m1/s1 |
| Standard InChIKey | WVQHIPYOBZAUKX-VUUHIHSGSA-N |
| Isomeric SMILES | C[C@@H]1CCC(C(=O)C1)SC2=CC=CC=C2 |
| SMILES | CC1CCC(C(=O)C1)SC2=CC=CC=C2 |
| Canonical SMILES | CC1CCC(C(=O)C1)SC2=CC=CC=C2 |
| PubChem Compound | 14224252 |
| Last Modified | Nov 11 2021 |
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